Cas no 2236-42-2 (Benzene, 1-iodo-2-(phenylthio)-)

• Product Name: Benzene, 1-iodo-2-(phenylthio)-
• CAS No: 2236-42-2
• MF: C₁₂H₉IS
• MW: 312.169334173203
• CID: 1412950
• PubChem ID: 13639565
• Update Time: 2025-04-20

Benzene, 1-iodo-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-2-(phenylthio)-
• (2-iodophenyl)(phenyl)thioether
• 2236-42-2
• (2-iodophenyl)(phenyl)sulfane
• 1-IODO-2-(PHENYLSULFANYL)BENZENE
• SCHEMBL3609852

• Inchi： 1S/C12H9IS/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9H
• InChI Key： XFEBWRWHFLDLIY-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1SC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.94657
• Monoisotopic Mass: 311.94697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0